Cas no 301682-53-1 (N,N-diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide)

• Product Name: N,N-diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide
• CAS No: 301682-53-1
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 5937979
• PubChem ID: 707883
• Update Time: 2025-06-26

N,N-diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide
• N,N-diethyl-5-hydroxy-2-phenylbenzofuran-3-carboxamide
• 3-Benzofurancarboxamide, N,N-diethyl-5-hydroxy-2-phenyl-
• DTXSID501323505
• SR-01000456716
• SMSF0018566
• CB04573
• MLS001206606
• Oprea1_073998
• AKOS000531878
• F0308-0053
• Z275121432
• 5-Hydroxy-2-phenyl-benzofuran-3-carboxylic acid diethylamide
• CHEMBL1605887
• HMS2813C21
• 301682-53-1
• SMR000517830
• BIM-0002858.P001
• N~3~,N~3~-DIETHYL-5-HYDROXY-2-PHENYL-1-BENZOFURAN-3-CARBOXAMIDE
• ChemDiv2_000514
• SR-01000456716-1
• HMS1370H08
• CBMicro_002634

• Inchi： 1S/C19H19NO3/c1-3-20(4-2)19(22)17-15-12-14(21)10-11-16(15)23-18(17)13-8-6-5-7-9-13/h5-12,21H,3-4H2,1-2H3
• InChI Key： JPOMYZLMLHXXPX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2C(C(N(CC)CC)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 526.8±50.0 °C(Predicted)
• pka: 8.83±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on N,N-diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide

N,N-Diethyl-5-Hydroxy-2-Phenyl-1-Benzofuran-3-Carboxamide: A Comprehensive Overview

N,N-Diethyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxamide (CAS No. 301682-53-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique benzofuran framework, has garnered attention due to its potential applications in drug discovery and material science. The structure of this molecule, which includes a hydroxyl group at position 5 and a phenyl group at position 2, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The presence of the hydroxyl group in N,N-diethyl substituents enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of N,N-diethyl-substituted benzofurans has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making large-scale production more feasible. The incorporation of the phenyl group at position 2 further stabilizes the molecule, enhancing its thermal stability and resistance to oxidation.

In terms of biological activity, N,N-diethyl-substituted benzofurans have shown remarkable selectivity towards certain receptors and enzymes. For instance, recent findings suggest that this compound exhibits potent anti-proliferative activity against various cancer cell lines. This property underscores its potential as a lead compound in anticancer drug development.

Moreover, the hydroxyl group at position 5 plays a critical role in modulating the compound's electronic properties. This feature allows for further functionalization, enabling researchers to explore its applications in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of N,N-diethyl-substituted benzofurans makes them ideal candidates for exploring novel chemical space. By modifying substituents at different positions on the benzofuran ring, chemists can fine-tune the compound's pharmacokinetic properties, thereby enhancing its suitability for specific therapeutic applications.

In conclusion, N,N-Diethyl-5-hydroxy-2-phenylbenzofuran derivatives represent a valuable class of compounds with diverse applications in medicinal chemistry. Ongoing research continues to unravel their full potential, paving the way for innovative solutions in drug discovery and beyond.